4-((2-Chlorophenyl)sulfanyl)-6-(((4-chlorophenyl)sulfonyl)methyl)-2-methylpyrimidine

• IUPAC Name: 4-(2-chlorophenyl)sulfanyl-6-[(4-chlorophenyl)sulfonylmethyl]-2-methylpyrimidine
• InChI: InChI=1S/C18H14Cl2N2O2S2/c1-12-21-14(11-26(23,24)15-8-6-13(19)7-9-15)10-18(22-12)25-17-5-3-2-4-16(17)20/h2-10H,11H2,1H3
• InChI Key: AQZQJKUDEDUSAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SC2=CC=CC=C2Cl)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14Cl2N2O2S2
• Molecular Weight: 425.4 g/mol
• CAS No.: 338960-54-6

Description

The compound 4-((2-chlorophenyl)sulfanyl)-6-(((4-chlorophenyl)sulfonyl)methyl)-2-methylpyrimidine is a pyrimidine derivative featuring a 2-chlorophenyl sulfanyl group at position 4, a 4-chlorophenyl sulfonylmethyl substituent at position 6, and a methyl group at position 2. Pyrimidine derivatives are of significant interest due to their diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory properties .

Biological Activity

The compound 4-((2-Chlorophenyl)sulfanyl)-6-(((4-chlorophenyl)sulfonyl)methyl)-2-methylpyrimidine is a pyrimidine derivative that has garnered attention for its potential biological activities. This article explores the pharmacological properties, mechanisms of action, and relevant case studies associated with this compound, providing a comprehensive overview of its biological activity.

Chemical Structure

The compound's structure features:

• A pyrimidine core , which is known for various biological activities.
• Chlorophenyl and sulfanyl groups that enhance its pharmacological properties.
• A sulfonyl methyl substituent that contributes to its reactivity and interaction with biological targets.

Antibacterial Activity

Research indicates that compounds similar to 4-((2-Chlorophenyl)sulfanyl)-6-(((4-chlorophenyl)sulfonyl)methyl)-2-methylpyrimidine exhibit significant antibacterial properties. In a study evaluating various synthesized compounds, moderate to strong antibacterial activity was reported against Salmonella typhi and Bacillus subtilis, while weaker effects were noted against other strains such as Escherichia coli and Staphylococcus aureus .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Escherichia coli	Weak
Staphylococcus aureus	Weak

Enzyme Inhibition

The compound has been studied for its enzyme inhibitory effects, particularly on acetylcholinesterase (AChE) and urease. The findings suggest that it can effectively inhibit these enzymes, which is crucial in the development of treatments for conditions like Alzheimer's disease and urinary tract infections .

• AChE Inhibition : The compound demonstrated significant inhibition, with IC50 values indicating strong binding affinity.
• Urease Inhibition : Similar strong inhibitory activity was observed, highlighting its potential therapeutic applications.

Anticancer Properties

The structural components of this compound suggest potential anticancer activities. Studies have indicated that derivatives with similar functional groups exhibit cytotoxic effects on various cancer cell lines. The mechanisms often involve the induction of apoptosis and inhibition of tumor growth .

Case Studies

• Antimicrobial Efficacy Study
  A recent study synthesized a series of pyrimidine derivatives, including the target compound, assessing their antimicrobial efficacy. The results showed promising antibacterial activity against multiple strains, supporting further investigation into their use as antimicrobial agents .
• Enzyme Binding Studies
  In silico docking studies were conducted to evaluate the binding interactions of the compound with key enzymes like AChE. These studies revealed favorable binding conformations, suggesting that modifications to the structure could enhance potency .
• Cytotoxicity Assessment
  Cytotoxicity assays on cancer cell lines demonstrated that compounds related to this pyrimidine derivative could inhibit cell proliferation significantly, indicating potential as an anticancer agent .

Comparison with Similar Compounds

Comparison with Similar Pyrimidine Derivatives

Structural and Functional Analogues

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	Reference
4-(4-Chlorophenyl)-6-(methylsulfanyl)pyrimidin-2-amine	C₁₁H₁₀ClN₃S	267.7	4-chlorophenyl, methylsulfanyl, amine	Exhibits hydrogen bonding (N–H···N) and π-π stacking; bioactivity in drug synthesis
4-Chloro-6-[(4-fluorophenyl)sulfanyl]pyrimidin-2-amine	C₁₀H₇ClFN₃S	255.7	4-fluorophenyl sulfanyl, amine	Fluorine substitution enhances lipophilicity; potential for improved bioavailability
4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile	C₁₈H₁₂ClN₃S₂	369.9	4-chlorophenyl sulfanyl, methylsulfanyl, phenyl, nitrile	Nitrile group increases polarity; meta/para substituents affect crystal packing
4-([(4-Chlorobenzyl)sulfanyl]methyl)-6-[(4-chlorophenyl)sulfanyl]-2-(2-pyridinyl)pyrimidine	C₂₃H₁₇Cl₂N₃S₂	470.4	4-chlorobenzyl sulfanyl, 4-chlorophenyl sulfanyl, pyridinyl	Pyridinyl group enhances coordination potential; high thermal stability (b.p. 580.9°C)

Substituent Effects on Properties

Sulfanyl vs. Sulfonyl Groups

• Sulfanyl (–S–): Electron-donating and less polar than sulfonyl.
• Sulfonyl (–SO₂–): Electron-withdrawing and highly polar. Increases solubility in polar solvents and may influence binding affinity in biological targets .

Chloro vs. Fluoro Substituents

• Chlorine: Increases molecular weight and steric bulk. Enhances halogen bonding in crystal structures (e.g., dihedral angles of 3.99° in ) .
• Fluorine: Reduces steric hindrance and improves metabolic stability. Observed in 4-fluorophenyl analogs () with lower molecular weight (255.7 vs. 267.7) .

Positional Isomerism

• Para-substitution (4-chlorophenyl): Promotes symmetry and planar molecular arrangements, as seen in the crystal structure of 4-(4-chlorophenyl)-6-(methylsulfanyl)pyrimidin-2-amine .